molecular formula C13H13BrN2O2 B8388917 1-(3-Bromo-5-cyanophenyl)piperidine-4-carboxylic acid

1-(3-Bromo-5-cyanophenyl)piperidine-4-carboxylic acid

Cat. No.: B8388917
M. Wt: 309.16 g/mol
InChI Key: XILCSNDJSNSMIE-UHFFFAOYSA-N
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Description

1-(3-Bromo-5-cyanophenyl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H13BrN2O2 and its molecular weight is 309.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13BrN2O2

Molecular Weight

309.16 g/mol

IUPAC Name

1-(3-bromo-5-cyanophenyl)piperidine-4-carboxylic acid

InChI

InChI=1S/C13H13BrN2O2/c14-11-5-9(8-15)6-12(7-11)16-3-1-10(2-4-16)13(17)18/h5-7,10H,1-4H2,(H,17,18)

InChI Key

XILCSNDJSNSMIE-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1C(=O)O)C2=CC(=CC(=C2)C#N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-bromo-5-fluorobenzonitrile (1.6 g, 7.8 mmol), piperidine-4-carboxylic acid (2.6 g, 12.0 mmol), triethylamine (4.0 mL, 28.5 mmol) and N,N-dimethylacetamide (1.5 mL) in a sealed tube was heated to 130° C. for 48 hr. The reaction mixture was diluted with EtOAc and water. The organic layer was separated, dried (MgSO4), and concentrated to give a crude reside which was purified by chromatography on silica gel (CH2Cl2/MeOH) to afford 1-(3-bromo-5-cyanophenyl)piperidine-4-carboxylic acid.
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1.6 g
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2.6 g
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4 mL
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1.5 mL
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